2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile

Specification

• CAS No.: 2098069-74-8
• Molecular Formula: C7H4F5N3
• Molecular Weight: 225.12 g/mol
• IUPAC Name: 2-[2-(difluoromethyl)-5-(trifluoromethyl)pyrazol-3-yl]acetonitrile
• Standard InChI: InChI=1S/C7H4F5N3/c8-6(9)15-4(1-2-13)3-5(14-15)7(10,11)12/h3,6H,1H2
• Standard InChI Key: DQTQSEYZBCJRIR-UHFFFAOYSA-N
• SMILES: C1=C(N(N=C1C(F)(F)F)C(F)F)CC#N
• Canonical SMILES: C1=C(N(N=C1C(F)(F)F)C(F)F)CC#N

Introduction

Synthesis of Pyrazole Derivatives

The synthesis of pyrazole derivatives typically involves condensation reactions between hydrazine derivatives and 1,3-dicarbonyl compounds. For compounds like 2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile, specific synthetic routes might involve the use of fluorinated building blocks to introduce the difluoromethyl and trifluoromethyl groups.

Biological Activities of Pyrazole Derivatives

Pyrazole derivatives have been explored for various biological activities:

• Anticancer Activity: Some pyrazoles have shown promising anticancer properties by inhibiting cell growth and inducing apoptosis in cancer cells.

• Anti-inflammatory Activity: Pyrazoles can act as inhibitors of enzymes involved in inflammation, such as COX-2.

• Antimicrobial Activity: They have been found effective against a range of microorganisms, including bacteria and fungi.

Future Directions

Given the lack of specific data on this compound, future research should focus on:

• Synthetic Methodology: Developing efficient synthetic routes to produce this compound.

• Biological Evaluation: Assessing its anticancer, anti-inflammatory, and antimicrobial activities.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the pyrazole ring affect its biological properties.

These studies will provide valuable insights into the potential applications of 2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile in pharmaceutical and agrochemical fields.